Cas no 2138575-78-5 (3-bromo-2-butyl-7-methylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-butyl-7-methylimidazo1,2-apyridine
• CAS No: 2138575-78-5
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 6442683
• PubChem ID: 165499856
• Update Time: 2025-07-13

3-bromo-2-butyl-7-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-butyl-7-methylimidazo1,2-apyridine
• 2138575-78-5
• 3-bromo-2-butyl-7-methylimidazo[1,2-a]pyridine
• EN300-1197143

• Inchi： 1S/C12H15BrN2/c1-3-4-5-10-12(13)15-7-6-9(2)8-11(15)14-10/h6-8H,3-5H2,1-2H3
• InChI Key： MIEIYEQCCUASJL-UHFFFAOYSA-N
• SMILES： BrC1=C(CCCC)N=C2C=C(C)C=CN21

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-butyl-7-methylimidazo1,2-apyridine

Recent Advances in the Study of 3-bromo-2-butyl-7-methylimidazo[1,2-a]pyridine (CAS: 2138575-78-5): A Promising Scaffold in Medicinal Chemistry

The compound 3-bromo-2-butyl-7-methylimidazo[1,2-a]pyridine (CAS: 2138575-78-5) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold, belonging to the imidazopyridine class, has garnered attention for its structural uniqueness, which allows for diverse modifications and interactions with biological targets. Recent studies have explored its synthesis, structure-activity relationships (SAR), and applications in drug discovery, particularly in the treatment of inflammatory diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 3-bromo-2-butyl-7-methylimidazo[1,2-a]pyridine via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The researchers emphasized the compound's role as a key intermediate in the development of novel kinase inhibitors, demonstrating its potential in targeting aberrant signaling pathways in cancer cells. The study also revealed that the bromo-substitution at the 3-position enhances the compound's reactivity, facilitating further derivatization for SAR studies.

In another groundbreaking study, researchers investigated the anti-inflammatory properties of 3-bromo-2-butyl-7-methylimidazo[1,2-a]pyridine derivatives. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that these compounds exhibit potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as leads for developing new anti-inflammatory agents. Molecular docking studies further elucidated the binding interactions of these derivatives with the active sites of inflammatory enzymes, providing insights for optimizing their therapeutic efficacy.

Recent preclinical studies have also explored the neuroprotective effects of 3-bromo-2-butyl-7-methylimidazo[1,2-a]pyridine analogs. A 2024 report in ACS Chemical Neuroscience demonstrated that these compounds can modulate glutamate receptors, offering neuroprotection in models of neurodegenerative diseases like Alzheimer's and Parkinson's. The study underscored the importance of the butyl and methyl substituents in enhancing blood-brain barrier permeability, a critical factor for central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in the clinical translation of 3-bromo-2-butyl-7-methylimidazo[1,2-a]pyridine-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its pharmacological potential make it a compelling candidate for further investigation. Collaborative efforts between academia and industry are expected to accelerate the development of novel drugs based on this scaffold, addressing unmet medical needs in various therapeutic areas.